Cas no 1795296-76-2 (N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide)

• Product Name: N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide
• CAS No: 1795296-76-2
• MF: C₁₈H₁₃N₅O₃
• MW: 347.327522993088
• CID: 5367985
• Update Time: 2025-05-23

N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide

• Inchi： 1S/C18H13N5O3/c24-16-9-13(21-18(26)22-16)17(25)20-12-6-2-1-5-11(12)14-10-23-8-4-3-7-15(23)19-14/h1-10H,(H,20,25)(H2,21,22,24,26)
• InChI Key： FFIHMARGTNYHHN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(NC2=CC=CC=C2C2=CN3C(=N2)C=CC=C3)=O)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide

N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide: A Comprehensive Overview

The compound N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide, identified by the CAS Registry Number 1795296-76-2, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including antitumor and antiviral applications.

The molecular structure of this compound is characterized by a pyrimidine ring fused with an imidazo[1,2-a]pyridine moiety. The imidazo[1,2-a]pyridine group is known for its ability to interact with various biological targets, making it a valuable component in drug design. The pyrimidine ring, on the other hand, contributes to the molecule's stability and bioavailability. These structural elements collectively enhance the compound's pharmacokinetic properties and its ability to modulate cellular pathways.

Recent research has focused on the compound's potential as a therapeutic agent in oncology. Studies have demonstrated that N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers.

In addition to its antitumor activity, this compound has shown promise in antiviral therapy. Preclinical studies have indicated that it inhibits viral replication by targeting essential viral proteins. This dual functionality underscores the compound's versatility and positions it as a potential candidate for multitarget drug development.

The synthesis of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide involves a series of intricate organic reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for potential clinical applications. These advancements have been documented in recent publications, highlighting the importance of continuous innovation in medicinal chemistry.

In conclusion, N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide represents a cutting-edge molecule with significant therapeutic potential. Its unique structure and diverse biological activities make it a focal point for ongoing research and development efforts. As new insights emerge from preclinical studies and clinical trials, this compound is poised to contribute meaningfully to the advancement of modern medicine.